Cas no 1824063-13-9 (1-(5-Bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one)

1-(5-Bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one structure
1824063-13-9 structure
Product Name:1-(5-Bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
CAS No:1824063-13-9
MF:C7H2BrF4NO
MW:271.994494915009
CID:5466121
PubChem ID:130139661
Update Time:2023-08-28

1-(5-Bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
    • 1-(5-Bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethanone
    • starbld0023469
    • Z1999520273
    • Inchi： 1S/C7H2BrF4NO/c8-3-1-4(6(9)13-2-3)5(14)7(10,11)12/h1-2H
    • InChI Key： ICGHOBNBVGCYQP-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C(C(=C1)C(C(F)(F)F)=O)F

Computed Properties

  • Exact Mass: 270.92559 g/mol
  • Monoisotopic Mass: 270.92559 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 30
  • Molecular Weight: 271.99

1-(5-Bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1929486-0.05g
1-(5-bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
 1824063-13-9 95%
0.05g
 $245.0 2023-09-17
Enamine
EN300-1929486-0.1g
1-(5-bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
 1824063-13-9 95%
0.1g
 $366.0 2023-09-17
Enamine
EN300-1929486-0.25g
1-(5-bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
 1824063-13-9 95%
0.25g
 $524.0 2023-09-17
Enamine
EN300-1929486-0.5g
1-(5-bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
 1824063-13-9 95%
0.5g
 $824.0 2023-09-17
Enamine
EN300-1929486-1.0g
1-(5-bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
 1824063-13-9 95%
1.0g
 $1057.0 2023-07-08
Enamine
EN300-1929486-2.5g
1-(5-bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
 1824063-13-9 95%
2.5g
 $2071.0 2023-09-17
Enamine
EN300-1929486-5.0g
1-(5-bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
 1824063-13-9 95%
5.0g
 $3065.0 2023-07-08
Enamine
EN300-1929486-10.0g
1-(5-bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
 1824063-13-9 95%
10.0g
 $4545.0 2023-07-08
Enamine
EN300-1929486-1g
1-(5-bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
 1824063-13-9 95%
1g
 $1057.0 2023-09-17
Enamine
EN300-1929486-5g
1-(5-bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
 1824063-13-9 95%
5g
 $3065.0 2023-09-17

1-(5-Bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one Related Literature

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